Cas no 518065-43-5 (4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline)

4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline is a heterocyclic aromatic compound featuring a triazole ring substituted with a methyl group and an aniline moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the triazole and aniline functional groups allows for versatile derivatization, enabling applications in drug discovery and material science. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in multi-step synthetic pathways. The compound is particularly useful in the development of biologically active molecules due to its potential to interact with various enzymatic targets.
4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline structure
518065-43-5 structure
Product Name:4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline
CAS No:518065-43-5
MF:C9H10N4
MW:174.20250082016
MDL:MFCD06738891
CID:935890
PubChem ID:28065267
Update Time:2025-06-08

4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(5-methyl-4h-[1,2,4]triazol-3-yl)-phenylamine
    • 4-(5-methyl-1H-1,2,4-triazol-3-yl)aniline
    • 4-(5-methyl-2H-1,2,4-triazol-3-yl)benzenamine
    • 4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline(SALTDATA: FREE)
    • 4-(3-methyl-1H-1,2,4-triazol-5-yl)aniline
    • Ambcb4102983
    • CTK4J4902
    • CTK7D7221
    • MolPort-007-996-656
    • SureCN4711144
    • SureCN7119605
    • 4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline
    • CS-0453207
    • SY180144
    • EN300-60682
    • AKOS002684303
    • AKOS022474084
    • 4-(5-methyl-4h-[1,2,4]triazol-3-yl)phenylamine
    • 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-phenylamine, AldrichCPR
    • 518065-43-5
    • BS-37943
    • CCG-344349
    • BBCYWHMUTPKZKJ-UHFFFAOYSA-N
    • AKOS010531274
    • AT12346
    • SCHEMBL4711144
    • A828794
    • MFCD06738891
    • DTXSID90651040
    • 4-(3-methyl-4H-1,2,4-triazol-5-yl)aniline
    • AB28119
    • Z969560678
    • MDL： MFCD06738891
    • Inchi： 1S/C9H10N4/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7/h2-5H,10H2,1H3,(H,11,12,13)
    • InChI Key： BBCYWHMUTPKZKJ-UHFFFAOYSA-N
    • SMILES： N1=C(C)NN=C1C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 174.09100
  • Monoisotopic Mass: 174.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 179-181 °C
  • Boiling Point: 433.8±47.0 °C at 760 mmHg
  • Flash Point: 246.1±16.5 °C
  • Refractive Index: 1.652
  • PSA: 67.59000
  • LogP: 1.94350
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Security Information

4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449037729-1g
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline
 518065-43-5 95%
1g
 $154.50 2023-09-01
Alichem
A449037729-5g
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline
 518065-43-5 95%
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TRC
M331660-50mg
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)phenylamine
 518065-43-5
50mg
 $ 50.00 2022-06-03
TRC
M331660-100mg
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)phenylamine
 518065-43-5
100mg
 $ 65.00 2022-06-03
TRC
M331660-500mg
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)phenylamine
 518065-43-5
500mg
 $ 135.00 2022-06-03
abcr
AB218881-1 g
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline; 95%
 518065-43-5
1 g
 €137.20 2023-07-20
abcr
AB218881-5 g
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline; 95%
 518065-43-5
5 g
 €317.50 2023-07-20
abcr
AB218881-10 g
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline; 95%
 518065-43-5
10 g
 €480.10 2023-07-20
Chemenu
CM184145-1g
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-phenylamine
 518065-43-5 95%
1g
 $233 2023-03-07
eNovation Chemicals LLC
Y1254725-5g
4-(5-METHYL-4H-[1,2,4]TRIAZOL-3-YL)-PHENYLAMINE
 518065-43-5 95%
5g
 $315 2024-06-06

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